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Compound of Interest

Compound Name: Me-Tet-PEG8-Maleimide

Cat. No.: B15137576

An In-depth Technical Guide on the Safe Handling of Me-Tet-PEG8-Maleimide

This guide provides comprehensive safety information for Me-Tet-PEG8-Maleimide, a
heterobifunctional linker used in bioconjugation and drug delivery applications.[1][2] Due to the
absence of a specific Safety Data Sheet (SDS) for Me-Tet-PEG8-Maleimide, this document
synthesizes data from SDSs of structurally related compounds, including PEGylated molecules
and maleimide derivatives, alongside product information from suppliers. Researchers,
scientists, and drug development professionals should use this guide as a reference for safe
handling, storage, and disposal practices.

Chemical Identification

Me-Tet-PEG8-Maleimide is a molecule containing a methyltetrazine group, a polyethylene
glycol (PEGS8) spacer, and a maleimide group.[1][2] The tetrazine moiety participates in inverse
electron demand Diels-Alder (iIEDDA) reactions, while the maleimide group reacts with thiols.[1]
The PEGS8 spacer enhances solubility and provides flexibility.[1]
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Identifier Value

1-(3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-
yl)propanamido)-N-(4-(6-methyl-1,2,4,5-tetrazin-
3-yl)benzyl)-3,6,9,12,15,18,21,24-
octaoxaheptacosan-27-amide

Chemical Name

Synonyms Me-Tet-PEG8-Maleimide
CAS Number 2143968-05-0[2][3]
Molecular Formula C36H53N7012[2][3]
Molecular Weight 775.85 g/mol [3]

Physical and Chemical Properties

Limited experimental data for the physical and chemical properties of Me-Tet-PEG8-Maleimide
is publicly available. The information below is based on supplier data and general properties of
similar compounds.
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Property Value Source

Solid.[3] Purple to purplish red.
Appearance MedchemExpress[3]

[3]

The PEGS spacer provides
Solubility excellent solubility in aqueous AxisPharm[1]

environments.[1]

The product is chemically

stable under standard ambient ) ]
B Sigma-Aldrich (for a related
. conditions (room temperature).
ability compoun ,
Stabilit d)[4]

[4] The maleimide group
) ] MedchemExpress[3][5]
degrades in aqueous media.[3]

[5]
Melting Point Undetermined N/A
Boiling Point Undetermined N/A
Flash Point Not applicable N/A
Decomposition Temperature Not determined N/A

Hazard Identification and Toxicological Information

A specific hazard classification for Me-Tet-PEG8-Maleimide is not available. The hazard
information is inferred from related compounds. The substance is not classified as hazardous
according to the Globally Harmonized System (GHS). However, as with any chemical, it should
be handled with care.

Based on data for similar compounds, Me-Tet-PEG8-Maleimide is not expected to be a skin or
eye irritant. No sensitizing effects are known. No component of a similar product is identified as
a probable, possible, or confirmed human carcinogen by IARC.[4]

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Me-Tet-PEG8-
Maleimide and ensuring laboratory safety.
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Personal Protective Equipment (PPE)

A structured approach to PPE is essential when handling this compound.

Personal Protective Equipment (PPE) Workflow

Safety Goggles
Impermeable Gloves

Start Handling Procedure Wear Appropriate PPE

Proceed with Handling

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment workflow.

Storage Conditions

Condition Recommendation

Powder: -20°C for 3 years. 4°C for 2 years. In

Temperature solvent: -80°C for 6 months, -20°C for 1 month.
[3]

Atmosphere Store in a tightly closed container.[6]

Light Protect from light.[6]

First-Aid Measures

In case of exposure, follow these first-aid measures, which are based on general
recommendations for similar chemicals.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15137576?utm_src=pdf-body-img
https://www.medchemexpress.com/me-tet-peg8-maleimide.html
https://www.jenkemusa.com/wp-content/uploads/2014/12/MSDS_A-MALPEGNHS_01.pdf
https://www.jenkemusa.com/wp-content/uploads/2014/12/MSDS_A-MALPEGNHS_01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First-Aid Procedure

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration and consult a doctor
immediately.[7]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[7]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[7]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[7]

Accidental Release and Disposal
Accidental Release Measures

In the event of a spill, follow these steps:

» Personal Precautions: Avoid inhalation of dust. Evacuate the danger area and consult an
expert.[4]

e Environmental Precautions: Do not let the product enter drains.[4]

e Containment and Cleaning: Cover drains. Collect, bind, and pump off spills.[4] Pick up
mechanically.

Disposal Considerations

The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[7] Do not contaminate water, foodstuffs, feed or
seed by storage or disposal. Do not discharge to sewer systems.[7] Contaminated packaging
can be triple rinsed and offered for recycling or reconditioning.[7]
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Experimental Workflow

Me-Tet-PEG8-Maleimide is a versatile tool in bioconjugation. The following diagram illustrates
a typical experimental workflow.

General Bioconjugation Workflow
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Caption: A typical bioconjugation workflow using Me-Tet-PEG8-Maleimide.

Conclusion

While a specific, comprehensive Safety Data Sheet for Me-Tet-PEG8-Maleimide is not readily
available, the information compiled from related compounds and supplier data provides a
strong foundation for its safe use. Researchers should always adhere to standard laboratory
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safety practices, including the use of appropriate personal protective equipment, and consult
the provided information for guidance on handling, storage, and disposal. As with all chemicals,
it is prudent to treat Me-Tet-PEG8-Maleimide with a high degree of care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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